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Compound of Interest

Compound Name: Triisopropylsilanol

Cat. No.: B095006 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triisopropylsilanol (TIPSOH) is a sterically hindered organosilicon compound with the

chemical formula C₉H₂₂OSi. Its bulky isopropyl groups confer unique properties, making it a

valuable reagent in various chemical applications, particularly in organic synthesis and peptide

chemistry. This technical guide provides a comprehensive overview of the chemical properties,

structure, and key applications of triisopropylsilanol, with a focus on data-driven insights and

experimental methodologies.

Chemical Properties
The physical and chemical properties of triisopropylsilanol are summarized in the tables

below. This data is essential for its appropriate handling, storage, and application in

experimental settings.
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Property Value Source

IUPAC Name Tris(propan-2-yl)silanol -

CAS Number 17877-23-5 [1][2][3]

Molecular Formula C₉H₂₂OSi [4][5]

Molecular Weight 174.36 g/mol [1][2][3]

Appearance Colorless to light yellow liquid [5]

Melting Point 98-99 °C (lit.) [1]

Boiling Point 196 °C at 750 mmHg (lit.) [1][5]

Density 0.878 g/mL at 25 °C (lit.) [1][5]

Refractive Index (n20/D) 1.456 (lit.) [1][5]

Flash Point 72.2 °C (162.0 °F) [1]

pKa (Predicted) 14.87 ± 0.53 [4]

Solubility
Insoluble in water; soluble in

nonpolar organic solvents.
[6]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of

triisopropylsilanol. The following tables summarize the expected spectroscopic features.

¹H NMR Spectroscopy (Solvent: CDCl₃)

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~1.1 Doublet 18H -CH(CH₃)₂

~1.2 Septet 3H -CH(CH₃)₂

Variable (broad) Singlet 1H Si-OH
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¹³C NMR Spectroscopy (Solvent: CDCl₃)

Chemical Shift (ppm) Assignment

~12.8 -CH(CH₃)₂

~17.8 -CH(CH₃)₂

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹) Functional Group

3200-3550 (broad) O-H stretch (hydrogen-bonded)

2850-2950 C-H stretch (alkyl)

~880 Si-O stretch

Mass Spectrometry

m/z Assignment

174.1440 [M]+ (Calculated exact mass for C₉H₂₂OSi)[7]

159 [M - CH₃]+

131 [M - C₃H₇]+

Molecular Structure
The molecular structure of triisopropylsilanol is characterized by a central silicon atom

bonded to a hydroxyl group and three bulky isopropyl groups. This steric hindrance is a key

feature influencing its reactivity. While a definitive crystal structure with experimental bond

lengths and angles is not readily available in the literature, a representative structure can be

generated.
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Reactants

Reaction Purification
Triisopropylsilane

Reaction VesselAlkali (KOH or NaOH)

TIPSOH (catalyst)

Neutralization (pH 6-8)70-100 °C, Inert atm. Distillation High-Purity Triisopropylsilanol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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